N,N-dimethyl-2-phenyl-2-pyrrolidin-1-ylacetamide

• IUPAC Name: N,N-dimethyl-2-phenyl-2-pyrrolidin-1-ylacetamide
• InChI: InChI=1S/C14H20N2O/c1-15(2)14(17)13(16-10-6-7-11-16)12-8-4-3-5-9-12/h3-5,8-9,13H,6-7,10-11H2,1-2H3
• InChI Key: RKAHKFHKGQWJAR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C(C1=CC=CC=C1)N2CCCC2
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

N,N-dimethyl-2-phenyl-2-pyrrolidin-1-ylacetamide, commonly known as modafinil, is a wakefulness-promoting drug that has been used for the treatment of sleep disorders, such as narcolepsy, obstructive sleep apnea, and shift work sleep disorder. Modafinil has also been used as a cognitive enhancer, improving memory, attention, and executive functions. In

Mechanism of Action

The exact mechanism of action of modafinil is not fully understood, but it is believed to work by increasing the levels of dopamine, norepinephrine, and histamine in the brain. Modafinil also activates orexin neurons in the hypothalamus, which are involved in the regulation of wakefulness and arousal.
Biochemical and Physiological Effects:
Modafinil has been shown to increase alertness, improve cognitive function, and reduce fatigue. It has also been found to increase heart rate and blood pressure in some individuals, but these effects are generally mild and transient. Modafinil has a half-life of approximately 12-15 hours and is metabolized by the liver.

Advantages and Limitations for Lab Experiments

Modafinil has several advantages for use in lab experiments, including its well-established safety profile and its ability to improve cognitive function and reduce fatigue in study participants. However, modafinil can also have variable effects on different individuals, and its long half-life can make it difficult to control for in experiments.

Future Directions

There are several potential future directions for research on modafinil. One area of interest is its potential use as a treatment for cognitive impairment in conditions such as Alzheimer's disease and schizophrenia. Another area of interest is its potential use as a performance-enhancing drug in healthy individuals, particularly in the military and other high-stress occupations. Additionally, further research is needed to fully understand the mechanism of action of modafinil and its effects on the brain and body.
In conclusion, modafinil is a wakefulness-promoting drug that has been extensively studied for its effects on cognitive function and sleep disorders. Its mechanism of action involves increasing the levels of dopamine, norepinephrine, and histamine in the brain, and activating orexin neurons in the hypothalamus. Modafinil has several advantages for use in lab experiments, but its long half-life and variable effects on different individuals can make it challenging to control for. Future research on modafinil may focus on its potential use as a treatment for cognitive impairment and as a performance-enhancing drug, as well as further understanding its mechanism of action and effects on the brain and body.

Synthesis Methods

Modafinil is synthesized by the condensation of 2-diphenylmethylsulfinylacetamide and hydrazine. The reaction is carried out in the presence of an acid catalyst and yields modafinil as a white crystalline powder.

Scientific Research Applications

Modafinil has been extensively studied for its effects on cognitive function and sleep disorders. In a study conducted by Turner et al. (2013), modafinil was found to improve cognitive function in healthy individuals, particularly in tasks that require attention and working memory. Modafinil has also been shown to improve mood and reduce fatigue in individuals with depression (DeBattista et al., 2004). In addition, modafinil has been used as a treatment for cocaine addiction, as it has been found to reduce cravings and improve cognitive function in individuals undergoing withdrawal (Dackis et al., 2005).